molecular formula C11H9ClO3S B8320375 Methyl 5-chloro-4-oxothiochromane-8-carboxylate

Methyl 5-chloro-4-oxothiochromane-8-carboxylate

Cat. No.: B8320375
M. Wt: 256.71 g/mol
InChI Key: GASBELHJVPQOKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 5-chloro-4-oxothiochromane-8-carboxylate is a useful research compound. Its molecular formula is C11H9ClO3S and its molecular weight is 256.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9ClO3S

Molecular Weight

256.71 g/mol

IUPAC Name

methyl 5-chloro-4-oxo-2,3-dihydrothiochromene-8-carboxylate

InChI

InChI=1S/C11H9ClO3S/c1-15-11(14)6-2-3-7(12)9-8(13)4-5-16-10(6)9/h2-3H,4-5H2,1H3

InChI Key

GASBELHJVPQOKM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C2C(=C(C=C1)Cl)C(=O)CCS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

At 70° C., 50 g (0.18 mol) of methyl 2-(2-hydroxycarbonyleth-1-yl)thio-4-chlorobenzoate were added to 500 g of polyphosphoric acid, and the mixture was stirred for a further 30 minutes. The reaction mixture was then stirred into water and the resulting precipitate was filtered off with suction and dried. This gave 41.1 g (88%) of methyl 5-chloro-4-oxothiochromane-8-carboxylate.
Name
methyl 2-(2-hydroxycarbonyleth-1-yl)thio-4-chlorobenzoate
Quantity
50 g
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
500 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.